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Compound of Interest

1,1,1-Trifluoro-3-methylbutan-2-
Compound Name:
one

cat. No.: B1213580

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the International Union of Pure and Applied
Chemistry (IUPAC) nomenclature for trifluoromethyl ketones. A systematic approach to naming
these compounds is crucial for unambiguous communication in research, development, and
regulatory contexts. This document outlines the core principles, priority rules, and step-by-step
procedures for assigning accurate IUPAC names, supplemented with illustrative examples and
structured data.

Core Principles of IUPAC Nomenclature for Ketones

The IUPAC system provides a standardized method for naming organic compounds. For
ketones, the fundamental principles involve identifying the parent hydrocarbon chain, indicating
the presence of the carbonyl group with a specific suffix, and locating its position on the chain.

[11[21[3][4]15]

Identifying the Parent Chain

The parent chain is the longest continuous carbon chain that contains the ketone functional
group.[3][6] The name of the parent alkane is used as the base, with the final "-e" replaced by
the suffix "-one" to denote the presence of a ketone.[1][4][5]

Numbering the Parent Chain
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The parent chain is numbered to give the carbonyl carbon the lowest possible locant (number).
[1][5][7] This rule takes precedence over the numbering of other substituents on the chain.[6][8]

The Trifluoromethyl Group as a Substituent

The trifluoromethyl group (-CF3) is treated as a substituent in IUPAC nomenclature.[1][2] It is
named "trifluoromethyl” and its position on the parent chain is indicated by a locant. When
multiple substituents are present, they are listed in alphabetical order.

Priority Rules in Nomenclature

When a molecule contains multiple functional groups, IUPAC has established a priority order to
determine the principal functional group, which dictates the suffix of the name.

The ketone functional group has a higher priority than alkanes, alkenes, alkynes, and
haloalkanes.[4][9][10] Therefore, in trifluoromethyl ketones, the ketone group determines the
parent name and the numbering of the carbon chain.

Step-by-Step Guide to Naming Trifluoromethyl
Ketones

The following workflow outlines the systematic process for naming trifluoromethyl ketones
according to IUPAC rules.
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Workflow for Naming Trifluoromethyl Ketones

Start with the chemical structure

1. Identify the longest continuous carbon chain containing the ketone group (the parent chain).

'

2. Number the parent chain to give the carbonyl carbon the lowest possible number.

i

3. Name the parent alkane and replace the '-e' with -one'. Indicate the ketone's position with a locant.

i

4. ldentify all substituents, including the trifluoromethyl group.

,

5. Name the substituents and indicate their positions with locants.

i

6. Assemble the full name by listing substituents alphabetically, followed by the parent name.

Final IUPAC Name

Click to download full resolution via product page
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Caption: A flowchart illustrating the systematic IUPAC naming process for trifluoromethyl

ketones.

lllustrative Examples

The following table provides examples of trifluoromethyl ketones and their corresponding

IUPAC names, demonstrating the application of the rules.

Structure IUPAC Name Rationale
The parent chain is propane.
] The ketone is at position 2,
CF3-CO-CHs 1,1,1-Trifluoropropan-2-one[1]

and the three fluorine atoms

are on position 1.

CF3-CH2-CO-CHs

4.,4,4-Trifluorobutan-2-one

The parent chain is butane.
The ketone is at position 2,
and the trifluoromethyl group is

at position 4.

CF3-CO-CH2-CH2-CHs

1,1,1-Trifluoropentan-2-one

The parent chain is pentane.
The ketone is at position 2,
and the trifluoromethyl group is

at position 1.

CH3s-CO-CH(CFs3)-CHs

3-(Trifluoromethyl)butan-2-one

The parent chain is butane.
The ketone is at position 2,
and the trifluoromethyl group is

at position 3.

Nomenclature of More Complex Structures
Cyclic Trifluoromethyl Ketones

For cyclic ketones, the carbonyl carbon is assigned the locant 1. The ring is then numbered to

give the substituents the lowest possible locants.
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Nomenclature of Cyclic Trifluoromethyl Ketones

Start with a cyclic ketone structure containing a trifluoromethyl group

1. Assign the carbonyl carbon as C1.

:

2. Number the ring to give the trifluoromethyl group (and any other substituents) the lowest possible locant.

:

3. Name the parent cycloalkane and replace '-e' with "-one'.

:

4. Name the trifluoromethyl substituent and indicate its position with a locant.

:

5. Assemble the full name.

Final IUPAC Name

Click to download full resolution via product page

Caption: Decision process for naming cyclic trifluoromethyl ketones.
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Example: For a six-membered ring with a ketone and a trifluoromethyl group on the adjacent
carbon, the name would be 2-(Trifluoromethyl)cyclohexan-1-one.

Molecules with Multiple Ketone Groups

If a molecule contains more than one ketone group, the suffix is modified to "-dione", "-trione",
etc., and locants are used to indicate the position of each carbonyl group. The parent chain is
numbered to give the ketone groups the lowest possible locants.

Data Summary

The following table summarizes the key components of IUPAC names for trifluoromethyl

ketones.
Example in "4,4,4-
Component Rule .
Trifluorobutan-2-one™
Indicates the position of the
Substituent Locant substituent on the parent 4,44
chain.
Substituent Name Name of the substituent group.  Trifluoro
The longest continuous carbon
Parent Chain chain containing the principal butan
functional group.
Principal Functional Group Indicates the position of the 5
Locant principal functional group.

. Indicates the principal
Suffix ) -one
functional group.

Conclusion

A thorough understanding and correct application of IUPAC nomenclature are essential for
scientists and professionals in the field of drug development and chemical research. This guide
provides a systematic framework for naming trifluoromethyl ketones, ensuring clarity and
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consistency in scientific communication. By following these established rules, researchers can
avoid ambiguity and contribute to a standardized chemical language.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1213580?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-trifluoromethyl-ketone
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-trifluoromethyl-ketone
https://pubchem.ncbi.nlm.nih.gov/compound/25023793
https://pubchem.ncbi.nlm.nih.gov/compound/25023793
https://en.wikipedia.org/wiki/Trifluoromethylation
https://www.quora.com/What-is-the-basis-for-priority-order-of-functional-groups-in-nomenclature-of-organic-compounds
https://m.youtube.com/watch?v=aP2yE8CYcQY
https://www.chem.uiuc.edu/GenChemReferences/nomenclature_rules.html
https://ecampusontario.pressbooks.pub/orgbiochemsupplement/chapter/naming-aldehydes-ketones/
https://ecampusontario.pressbooks.pub/orgbiochemsupplement/chapter/naming-aldehydes-ketones/
https://www.youtube.com/watch?v=muXSkjFVfzw
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_I_(Cortes)/18%3A_Important_Concepts_in_Alkyne_Chemistry/18.02%3A_Functional_Group_Order_of_Precedence_For_Organic_Nomenclature
https://www.masterorganicchemistry.com/2011/02/14/table-of-functional-group-priorities-for-nomenclature/
https://www.benchchem.com/product/b1213580#iupac-nomenclature-of-trifluoromethyl-ketones
https://www.benchchem.com/product/b1213580#iupac-nomenclature-of-trifluoromethyl-ketones
https://www.benchchem.com/product/b1213580#iupac-nomenclature-of-trifluoromethyl-ketones
https://www.benchchem.com/product/b1213580#iupac-nomenclature-of-trifluoromethyl-ketones
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1213580?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1213580?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1213580?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

